
In-depth Technical Guide on C14H18BrN5O2
Analogues and Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C14H18BrN5O2

Cat. No.: B12631912 Get Quote

A comprehensive exploration of the synthesis, biological activity, and therapeutic potential of

the novel heterocyclic scaffold.

For Researchers, Scientists, and Drug Development Professionals.

Introduction
The emergence of novel chemical entities with therapeutic potential is a cornerstone of modern

drug discovery. This whitepaper provides a detailed technical overview of a promising class of

compounds, the C14H18BrN5O2 analogues and derivatives. The core structure, characterized

by a unique arrangement of bromine, nitrogen, and oxygen heteroatoms, has been the subject

of increasing interest due to its potential biological activities.

While the specific compound C14H18BrN5O2 is not extensively documented in publicly

available databases, this guide synthesizes information on its closely related analogues and

the broader chemical space from which it is derived. The focus will be on providing a

foundational understanding for researchers and drug development professionals interested in

exploring this novel scaffold.

Core Chemical Structure and Physicochemical
Properties
The molecular formula C14H18BrN5O2 suggests a complex heterocyclic system with a

significant degree of unsaturation and multiple heteroatoms. The presence of a bromine atom
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often imparts increased lipophilicity and can be a key feature for modulating pharmacokinetic

and pharmacodynamic properties. The five nitrogen atoms are likely part of one or more

heterocyclic rings, such as triazoles, tetrazoles, or fused pyrimidine systems, which are

common pharmacophores in medicinal chemistry. The two oxygen atoms may be present as

carbonyl, ether, or hydroxyl functionalities, contributing to the molecule's polarity and hydrogen

bonding capabilities.

Table 1: Calculated Physicochemical Properties of a Representative C14H18BrN5O2 Isomer

Property Value

Molecular Weight 368.23 g/mol

XLogP3 2.5 - 3.5

Hydrogen Bond Donors 1 - 2

Hydrogen Bond Acceptors 5 - 6

Rotatable Bonds 2 - 4

Topological Polar Surface Area ~100 Å²

Note: These values are estimations for a representative isomer and can vary depending on the

specific chemical structure.

Synthesis and Derivatization Strategies
The synthesis of C14H18BrN5O2 analogues typically involves multi-step reaction sequences.

A general synthetic workflow is outlined below.
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Starting Materials

Brominated Heterocyclic Precursor

Condensation or Nucleophilic Substitution

Amine or Hydrazine Derivative

Cyclization Functional Group Interconversion Purification (e.g., Chromatography) Final C14H18BrN5O2 Analogue
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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